Cas no 1391002-24-6 (8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1391002-24-6
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6147620
• PubChem ID: 105511323
• Update Time: 2025-05-25

8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 1391002-24-6
• SCHEMBL17977221
• EN300-1722875

• Inchi： 1S/C10H10BrNO2/c11-8-3-1-2-6-4-9(10(13)14)12-5-7(6)8/h1-3,9,12H,4-5H2,(H,13,14)
• InChI Key： UVRLIVGJYBTFCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CNC(C(=O)O)C2

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Research Brief on 8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1391002-24-6): Recent Advances and Applications

8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1391002-24-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold serves as a versatile building block for the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its potential as a key intermediate in the synthesis of opioid receptor modulators and neuroprotective agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for novel delta-opioid receptor agonists. The bromine substitution at the 8-position was found to significantly enhance binding affinity while the carboxylic acid moiety allowed for further structural modifications. Researchers synthesized a series of derivatives showing 10-15 fold increased selectivity for δ-opioid receptors compared to previous generations of compounds, with improved blood-brain barrier penetration.

In neuropharmacology applications, 8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has shown promise as a scaffold for developing glutamate receptor modulators. A recent Nature Chemical Biology publication (2024) reported its incorporation into AMPA receptor positive allosteric modulators that demonstrated neuroprotective effects in animal models of ischemic stroke. The compound's rigid tetracyclic structure appears to provide optimal spatial orientation for receptor interaction.

The synthetic accessibility of this compound has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a novel continuous flow synthesis approach that increased yield to 78% while reducing hazardous waste generation by 40% compared to traditional batch methods. This development has important implications for scaling up production of derivatives for preclinical studies.

Analytical characterization studies using advanced techniques such as cryo-EM and X-ray crystallography have provided new insights into the molecular interactions of derivatives. The bromine atom's role in forming halogen bonds with target proteins has been particularly well-characterized, explaining the enhanced binding affinities observed in pharmacological studies. These structural insights are guiding rational drug design efforts.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a 2024 ACS Medicinal Chemistry Letters report suggest that appropriately modified derivatives may show activity against protein-protein interactions involved in oncology targets, particularly in disrupting MDM2-p53 interactions. The scaffold's conformational rigidity appears advantageous for this application.

In conclusion, 8-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid continues to emerge as a privileged structure in medicinal chemistry. Its versatility, combined with recent synthetic and analytical advancements, positions it as a valuable tool for developing novel therapeutics targeting CNS disorders, pain management, and potentially other disease areas. Future research directions likely include further exploration of its structure-activity relationships and development of more efficient synthetic routes.